![molecular formula C22H25FN6O2 B2649281 8-(3,5-diethyl-1H-pyrazol-1-yl)-1-ethyl-7-(2-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 1014072-12-8](/img/structure/B2649281.png)
8-(3,5-diethyl-1H-pyrazol-1-yl)-1-ethyl-7-(2-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(3,5-diethyl-1H-pyrazol-1-yl)-1-ethyl-7-(2-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H25FN6O2 and its molecular weight is 424.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticonvulsant Activity
Compounds structurally related to the specified molecule have been synthesized and tested for their anticonvulsant activities. For instance, analogues of 9-(2-fluorobenzyl)-6-(methylamino)-9H-purine containing isosteric replacements of the imidazole ring were synthesized and evaluated for their anticonvulsant efficacy. Although these compounds were less active against maximal electroshock-induced seizures in rats, their distinct electrostatic isopotential maps suggest a nuanced approach to optimizing anticonvulsant activity (Kelley et al., 1995).
Neurodegenerative Disease Treatment
Research on 8-benzyl-substituted tetrahydropyrazino[2,1-f]purinediones, which share structural motifs with the specified compound, reveals their potential as multitarget drugs for neurodegenerative diseases. These compounds were identified as potent dual-target-directed A1/A2A adenosine receptor antagonists, with several showing triple-target inhibition capabilities. Such compounds are considered advantageous over single-target therapeutics for symptomatic and disease-modifying treatment of neurodegenerative diseases (Brunschweiger et al., 2014).
Apoptosis-Inducing Anti-Cancer Agents
Novel pyrazole with benzo[d]thiazole derivatives, exhibiting structural similarities to the specified molecule, have demonstrated significant cytotoxicity and apoptotic activity against various cancer cell lines. These findings highlight the potential of such compounds in cancer treatment, specifically their role in inducing apoptosis in cancer cells (Liu et al., 2019).
Properties
IUPAC Name |
8-(3,5-diethylpyrazol-1-yl)-1-ethyl-7-[(2-fluorophenyl)methyl]-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN6O2/c1-5-15-12-16(6-2)29(25-15)21-24-19-18(20(30)27(7-3)22(31)26(19)4)28(21)13-14-10-8-9-11-17(14)23/h8-12H,5-7,13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVLUUCVGTBKXJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NN1C2=NC3=C(N2CC4=CC=CC=C4F)C(=O)N(C(=O)N3C)CC)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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